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Compound of Interest

Compound Name: TP-238 hydrochloride

Cat. No.: B15570404 Get Quote

Disclaimer: This document provides guidance on the safe handling of TP-238 hydrochloride
based on general laboratory safety principles for potent chemical compounds and

hydrochloride salts. A specific Safety Data Sheet (SDS) for TP-238 hydrochloride was not

publicly available at the time of this writing. Therefore, these recommendations should be

supplemented with a thorough risk assessment based on the compound's known or suspected

properties and, most importantly, the official SDS obtained from the supplier.

This guide is intended for researchers, scientists, and drug development professionals to foster

a safe and efficient laboratory environment when working with TP-238 hydrochloride.

Compound Information
TP-238 is identified as a chemical probe targeting the bromodomains of Cat Eye Syndrome

Chromosome Region, Candidate 2 (CECR2) and Bromodomain PHD Finger Transcription

Factor (BPTF).[1] It is a valuable tool for research in epigenetics and related fields.
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Property Value

Molecular Formula C₂₂H₃₀N₆O₃S · HCl

Molecular Weight 495.0 g/mol [1][2]

Appearance Crystalline solid[1]

Purity ≥95%[1]

Solubility DMSO: 1 mg/ml, PBS (pH 7.2): 10 mg/ml[1]

Storage -20°C[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure risk when handling potent

compounds like TP-238 hydrochloride. The required level of protection escalates with the

potential for exposure.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Operations

- Safety glasses with side

shields- Laboratory coat- Nitrile

gloves- Closed-toe shoes

- Chemical splash goggles

(when handling solutions)

Handling of Powders/Solids

- Chemical splash goggles or

face shield- Chemical-resistant

lab coat or disposable gown-

Double-gloving (e.g., two pairs

of nitrile gloves)- Enclosure

(e.g., certified chemical fume

hood or glove box)

- Respiratory protection (e.g.,

N95 respirator or higher, based

on risk assessment)- Hair

covering- Shoe covers

Handling of Liquids/Solutions

- Chemical splash goggles and

face shield- Chemical-resistant

gloves (e.g., nitrile)- Chemical-

resistant apron over lab coat

- Work within a certified

chemical fume hood

Equipment Cleaning &

Decontamination

- Chemical splash goggles or

face shield- Heavy-duty,

chemical-resistant gloves-

Waterproof or chemical-

resistant apron

- Respirator (if aerosols or

vapors may be generated)

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential for the safe handling of TP-238
hydrochloride.

Preparation
Designated Area: All work with TP-238 hydrochloride, especially when handling the solid

form, should be conducted in a designated area, such as a certified chemical fume hood, to

minimize inhalation exposure.
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Equipment Assembly: Before handling the compound, ensure all necessary equipment,

including microbalances, spatulas, glassware, and waste containers, are clean, dry, and

readily accessible within the designated area.

PPE Donning: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling
Weighing: When weighing the solid compound, use a microbalance inside a chemical fume

hood or a balance enclosure to prevent the dispersal of airborne particles.

Solution Preparation: To prepare solutions, slowly add the solvent to the pre-weighed TP-238
hydrochloride to avoid splashing. Cap and vortex or sonicate to ensure complete

dissolution.

Experimental Use: Conduct all experimental manipulations within the designated and

controlled environment.

Post-Handling
Decontamination: Thoroughly decontaminate all work surfaces and non-disposable

equipment with an appropriate solvent (e.g., 70% ethanol) after use.

PPE Removal: Remove PPE in the reverse order it was put on to prevent self-contamination.

Dispose of single-use PPE in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Caption: Workflow for handling TP-238 hydrochloride.
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Disposal Plan
Proper disposal of TP-238 hydrochloride and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with TP-238 hydrochloride, including unused

compound, solutions, contaminated PPE, and cleaning materials, must be collected in a

dedicated, clearly labeled, and sealed hazardous waste container.

Container Labeling: The hazardous waste container must be labeled with "Hazardous

Waste," the full chemical name ("TP-238 hydrochloride"), and the approximate quantity.

Disposal Method: Follow your institution's and local regulations for the disposal of chemical

waste. High-temperature incineration is often the preferred method for potent pharmaceutical

compounds. Do not dispose of TP-238 hydrochloride down the drain or in regular trash.

Container Decontamination: Empty containers that held TP-238 hydrochloride should be

triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. The

decontaminated container can then be disposed of according to institutional guidelines.
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Caption: Logical flow for the disposal of TP-238 hydrochloride waste.

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure to TP-238 hydrochloride.
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Exposure Route First Aid Measures

Eye Contact

- Immediately flush eyes with copious amounts

of water for at least 15 minutes, holding eyelids

open.- Remove contact lenses if present and

easy to do.- Seek immediate medical attention.

Skin Contact

- Immediately remove contaminated clothing.-

Wash the affected area with soap and plenty of

water for at least 15 minutes.- Seek medical

attention if irritation persists.

Inhalation

- Move the individual to fresh air.- If breathing is

difficult, provide oxygen.- If not breathing, begin

artificial respiration.- Seek immediate medical

attention.

Ingestion
- Do NOT induce vomiting.- Rinse mouth with

water.- Seek immediate medical attention.

Spill Response:

Small Spills: If you are trained and it is safe to do so, contain the spill with an inert absorbent

material. Carefully scoop the material into a labeled hazardous waste container.

Decontaminate the spill area.

Large Spills: Evacuate the area immediately. Alert others and contact your institution's

emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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